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Compound of Interest

Compound Name: Dicreatine citrate

Cat. No.: B1180860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the thermal analysis of dicreatine citrate
using Differential Scanning Calorimetry (DSC). Dicreatine citrate, a salt formed from creatine

and citric acid, is utilized in dietary supplements. Its thermal properties are crucial for

understanding its stability, purity, and formulation compatibility. This document summarizes key

thermal data, outlines detailed experimental protocols for DSC analysis, and presents a visual

workflow of the analytical process.

Quantitative Thermal Data
The thermal characteristics of dicreatine citrate and its related compounds are summarized

below. The primary thermal event observed for dicreatine citrate is melting. In aqueous

solutions, dicreatine citrate can dissociate and recrystallize as creatine monohydrate, the

thermal properties of which are also included for comparative purposes.
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Compound
Thermal
Event

Onset
Temperatur
e (°C)

Peak
Temperatur
e (°C)

Enthalpy
(ΔH)

Notes

Dicreatine

Citrate
Melting Not Reported ~146 Not Reported

Data is based

on patent

information; a

complete

DSC

thermogram

with enthalpy

data is not

readily

available in

public

literature.[1]

Creatine

Monohydrate
Dehydration ~55 - 97 ~88.3 - 125 ~37 kJ/mol

Loss of one

mole of

water.[2]

Intramolecula

r Cyclization
~230 ~234.7 Not Reported

Transformatio

n into

creatinine

with the loss

of another

mole of

water.[2]

Melting with

Decompositio

n

>260 ~290 Not Reported

The formed

creatinine

melts with

decompositio

n.

Experimental Protocols for DSC Analysis
The following section details a typical experimental protocol for the thermal analysis of a

powdered sample like dicreatine citrate using a standard heat-flux DSC instrument.
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1. Objective: To determine the melting point and enthalpy of fusion of dicreatine citrate
powder.

2. Materials and Equipment:

Differential Scanning Calorimeter (e.g., TA Instruments Q2000, Mettler Toledo DSC 3)

Aluminum DSC pans and lids

Crimper for sealing pans

Microbalance (accurate to ±0.01 mg)

Dicreatine citrate sample (powder form)

High-purity nitrogen gas (for purging)

Reference material (e.g., indium for calibration)

3. Instrument Calibration: Before sample analysis, calibrate the DSC instrument for

temperature and enthalpy using a certified reference standard, such as indium. The calibration

should be performed under the same experimental conditions as the sample run.

4. Sample Preparation:

Accurately weigh 3-5 mg of the dicreatine citrate powder into an aluminum DSC pan using

a microbalance.

Ensure the sample is evenly distributed at the bottom of the pan to facilitate uniform heat

transfer. For powdered samples, it is advisable to gently compact the powder.

Place a lid on the pan and seal it using a crimper. A hermetic seal is recommended to

prevent any loss of volatile substances, although a pierced lid can be used if studying

decomposition.

Prepare an empty, sealed aluminum pan to be used as a reference.

5. DSC Measurement Procedure:
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Place the sealed sample pan and the reference pan into the DSC cell.

Purge the DSC cell with high-purity nitrogen gas at a constant flow rate (e.g., 50 mL/min) to

provide an inert atmosphere.

Equilibrate the sample at a starting temperature well below the expected melting point (e.g.,

25°C) and hold for a few minutes to ensure thermal stability.

Ramp the temperature at a constant heating rate, typically 10°C/min, to a final temperature

well above the melting point (e.g., 200°C).

Record the heat flow as a function of temperature.

After the heating scan, cool the sample back to the starting temperature. A second heating

scan can be performed to investigate the thermal history of the sample.

6. Data Analysis:

Analyze the resulting DSC thermogram to identify thermal events such as melting.

The melting point is typically taken as the peak temperature of the endothermic event.

The enthalpy of fusion (ΔH) is calculated by integrating the area under the melting peak. The

instrument's software is used for this calculation.

Visualizing the DSC Workflow
The following diagram illustrates the typical workflow for the thermal analysis of dicreatine
citrate using DSC.
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Caption: Workflow for DSC analysis of dicreatine citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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